Cas no 2229634-69-7 ((1-{5-chlorothieno3,2-bpyridin-2-yl}cyclopropyl)methanol)

• Product Name: (1-{5-chlorothieno3,2-bpyridin-2-yl}cyclopropyl)methanol
• CAS No: 2229634-69-7
• MF: C₁₁H₁₀ClNOS
• MW: 239.721200466156
• CID: 6098108
• PubChem ID: 165681950
• Update Time: 2025-10-30

(1-{5-chlorothieno3,2-bpyridin-2-yl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{5-chlorothieno3,2-bpyridin-2-yl}cyclopropyl)methanol
• (1-{5-chlorothieno[3,2-b]pyridin-2-yl}cyclopropyl)methanol
• 2229634-69-7
• EN300-1994491

• Inchi： 1S/C11H10ClNOS/c12-10-2-1-8-7(13-10)5-9(15-8)11(6-14)3-4-11/h1-2,5,14H,3-4,6H2
• InChI Key： SELRLKAGWUHGDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(C3(CO)CC3)S2)N=1

Computed Properties

• Exact Mass: 239.0171628g/mol
• Monoisotopic Mass: 239.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4Ų

Additional information on (1-{5-chlorothieno3,2-bpyridin-2-yl}cyclopropyl)methanol

Introduction to (1-{5-chlorothieno[3,2-b]pyridin-2-yl}cyclopropyl)methanol (CAS No. 2229634-69-7)

(1-{5-chlorothieno[3,2-b]pyridin-2-yl}cyclopropyl)methanol (CAS No. 2229634-69-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The chemical structure of (1-{5-chlorothieno[3,2-b]pyridin-2-yl}cyclopropyl)methanol is defined by a cyclopropyl ring attached to a 5-chlorothieno[3,2-b]pyridine moiety. The cyclopropyl group imparts unique steric and electronic properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The presence of the hydroxymethyl group (-CH₂OH) adds polarity and reactivity, making it a versatile scaffold for further chemical modifications.

The compound is typically synthesized through a multi-step process involving the coupling of a cyclopropyl derivative with a 5-chlorothieno[3,2-b]pyridine precursor. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

Biological Activities

(1-{5-chlorothieno[3,2-b]pyridin-2-yl}cyclopropyl)methanol has been extensively studied for its biological activities, particularly in the context of neurodegenerative diseases and cancer. One of the key areas of research has been its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

Studies have shown that this compound can selectively bind to specific GPCRs, leading to the modulation of intracellular signaling pathways. For instance, it has been reported to exhibit agonistic activity at the serotonin 5-HT_1A receptor, which is implicated in mood disorders such as depression and anxiety. This property makes it a promising candidate for the development of novel antidepressants.

In addition to its GPCR modulating properties, (1-{5-chlorothieno[3,2-b]pyridin-2-yl}cyclopropyl)methanol has also shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

Clinical Applications and Research Advancements

The therapeutic potential of (1-{5-chlorothieno[3,2-b]pyridin-2-yl}cyclopropyl)methanol has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of tolerability and pharmacokinetic profile. However, more extensive studies are needed to fully understand its long-term effects and potential side effects.

Recent research has also focused on optimizing the delivery methods for this compound to enhance its bioavailability and therapeutic index. Nanoparticle-based delivery systems have shown particular promise in improving the pharmacokinetic properties and reducing toxicity associated with conventional administration routes.

Conclusion

In conclusion, (1-{5-chlorothieno[3,2-b]pyridin-2-yl}cyclopropyl)methanol (CAS No. 2229634-69-7) is a promising compound with diverse biological activities that make it a valuable candidate for further pharmaceutical development. Its unique chemical structure and multifaceted biological effects position it at the forefront of research in medicinal chemistry and drug discovery. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.